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Compound of Interest

Compound Name:
1-(5-Amino-2-

methylphenyl)ethanone

Cat. No.: B1647496 Get Quote

An In-depth Technical Guide to 2-(Trifluoromethyl)nicotinic Acid

Disclaimer: The information provided in this document pertains to the chemical 2-

(Trifluoromethyl)nicotinic acid, which is associated with CAS number 131747-43-8. The CAS

number provided in the topic, 22241-00-5, corresponds to the chemical 1-(5-Amino-2-
methylphenyl)ethanone. Based on the depth of information requested, it is presumed that the

intended subject of inquiry is 2-(Trifluoromethyl)nicotinic acid, a compound with significant

interest in drug development.

Chemical Information
2-(Trifluoromethyl)nicotinic acid is a fluorinated pyridinecarboxylic acid derivative. It serves as a

crucial intermediate in the synthesis of various pharmacologically active compounds, most

notably as a precursor to potent enzyme inhibitors.[1][2][3] Its chemical structure features a

pyridine ring substituted with a carboxylic acid group and a trifluoromethyl group, the latter of

which significantly influences the molecule's electronic properties and biological activity.[4]

Physical and Chemical Properties
The fundamental physical and chemical properties of 2-(Trifluoromethyl)nicotinic acid are

summarized in the table below.
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Property Value Reference

CAS Number 131747-43-8 [4]

Molecular Formula C₇H₄F₃NO₂ [4]

Molecular Weight 191.11 g/mol

Appearance
White to light brown powder or

crystal
[1]

Melting Point 184 to 188 °C [4]

Boiling Point 259.9 ± 40.0 °C at 760 mmHg [4]

Density 1.5 g/cm³ [4]

Solubility
Moderately soluble in alcohol

solvents
[4]

Safety and Handling
2-(Trifluoromethyl)nicotinic acid is classified as an irritant and requires careful handling in a

laboratory setting.[5]

Hazard Identification and Precautionary Measures
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Hazard Statement Precautionary Measures Reference

H315: Causes skin irritation

P264: Wash hands and face

thoroughly after handling.

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.

P332+P313: If skin irritation

occurs: Get medical

advice/attention. P362+P364:

Take off contaminated clothing

and wash it before reuse.

H319: Causes serious eye

irritation

P280: Wear eye protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Environmental Hazard

Poses a significant risk to

aquatic environments.

Undiluted or large quantities

should not come into contact

with groundwater, waterways,

or sewage systems.

[4]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] It should be kept

away from oxidizing agents.[4]

Biological Significance and Applications
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The primary significance of 2-(Trifluoromethyl)nicotinic acid in drug development lies in its role

as a key building block for the synthesis of Catechol-O-methyltransferase (COMT) inhibitors.[1]

[2][3] COMT is an enzyme involved in the degradation of catecholamine neurotransmitters.[1]

Inhibitors of this enzyme are utilized in the management of Parkinson's disease.[1]

Specifically, 2-(Trifluoromethyl)nicotinic acid is a precursor to BIA 9-1059, a potent and

peripherally selective COMT inhibitor.[1] Derivatives of this acid have also been investigated as

potential dual inhibitors for the HIV-1 reverse transcriptase.[6]

Signaling Pathway: COMT Inhibition
The following diagram illustrates the metabolic pathway of catecholamines and the role of

COMT inhibition.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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